4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione

• Molecular Formula: C6H12FNO2S
• Molecular Weight: 181.23 g/mol
• IUPAC Name: 4-(2-fluoroethyl)-1,4-thiazinane 1,1-dioxide
• InChI: InChI=1S/C6H12FNO2S/c7-1-2-8-3-5-11(9,10)6-4-8/h1-6H2
• InChI Key: KRONCWQNYKKWTL-UHFFFAOYSA-N
• Canonical SMILES: C1CS(=O)(=O)CCN1CCF

Description

4-(2-Fluoroethyl)-1λ⁶-thiomorpholine-1,1-dione is a fluorinated derivative of the thiomorpholine dione scaffold, characterized by a 2-fluoroethyl substituent at the 4-position of the heterocyclic ring. The thiomorpholine dione core consists of a six-membered ring containing sulfur and two ketone oxygen atoms (1,1-dione).

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione typically involves the reaction of thiomorpholine with 2-fluoroethyl halides under controlled conditions. The reaction is usually carried out in the presence of a base, such as sodium hydride or potassium carbonate, to facilitate the nucleophilic substitution reaction. The reaction conditions often include an inert atmosphere (e.g., nitrogen or argon) and a solvent like dimethylformamide (DMF) or tetrahydrofuran (THF) to ensure the reaction proceeds efficiently .

Industrial Production Methods

Industrial production of this compound may involve continuous flow reactors to optimize the reaction conditions and improve yield. The use of automated systems and advanced purification techniques, such as high-performance liquid chromatography (HPLC), ensures the production of high-purity 4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione on a large scale .

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione undergoes various chemical reactions, including:

Oxidation: The sulfur atom in the thiomorpholine ring can be oxidized to form sulfoxides or sulfones.

Reduction: The compound can be reduced to form thiomorpholine derivatives with different oxidation states.

Substitution: The 2-fluoroethyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like amines, thiols, or alkoxides can be used in substitution reactions.

Major Products Formed

The major products formed from these reactions include sulfoxides, sulfones, and various substituted thiomorpholine derivatives, depending on the specific reaction conditions and reagents used .

Scientific Research Applications

4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of new materials and catalysts.

Biology: The compound is studied for its potential biological activity, including its interactions with enzymes and receptors.

Medicine: Research is ongoing to explore its potential as a therapeutic agent, particularly in the treatment of diseases where modulation of sulfur-containing compounds is beneficial.

Industry: It is used in the development of specialty chemicals and advanced materials with unique properties.

Mechanism of Action

The mechanism of action of 4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione involves its interaction with molecular targets such as enzymes and receptors. The compound can form covalent bonds with nucleophilic sites on proteins, leading to modulation of their activity. This interaction can affect various cellular pathways, including those involved in signal transduction and metabolic processes .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 4-(2-Fluoroethyl)-1λ⁶-thiomorpholine-1,1-dione with key analogues based on substituents, molecular formulas, and molecular weights:

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications	References
4-(2-Fluoroethyl)-1λ⁶-thiomorpholine-1,1-dione (hypothetical)	2-Fluoroethyl	C₆H₁₁FNO₂S	~192.23	Enhanced lipophilicity; potential CNS activity	N/A
4-(Piperidin-1-yl)-1λ⁶-thiomorpholine-1,1-dione	Piperidinyl	C₉H₁₈N₂O₂S	218.32	Building block for MCHR1 antagonists
4-(2-Thienylmethyl)-1λ⁶-thiomorpholine-1,1-dione	Thienylmethyl	C₉H₁₁NO₂S₂	253.32	Heterocyclic modification; antimicrobial potential
4-(3-Aminopropyl)-1λ⁶-thiomorpholine-1,1-dione	3-Aminopropyl	C₇H₁₆N₂O₂S	192.28	Amine functionality for drug conjugation
4-[(5-Methylfuran-2-yl)methyl]-1λ⁶-thiomorpholine-1,1-dione	Furylmethyl	C₁₀H₁₃NO₃S	239.28	Bioisostere for aromatic interactions
4-(4-Amino-3-ethoxyphenyl)-1λ⁶-thiomorpholine-1,1-dione	Ethoxyphenylamino	C₁₂H₁₈N₂O₃S	270.35	Antiparasitic/prodrug applications (e.g., Nifurtimox)

Key Observations:

• Fluorine Impact : The 2-fluoroethyl group in the target compound likely increases electron-withdrawing effects and metabolic stability compared to ethyl or hydroxyethyl substituents. Fluorine’s small size and high electronegativity may improve blood-brain barrier penetration, making it suitable for CNS-targeted therapies .
• Substituent Diversity : Piperidinyl and aryl groups (e.g., thienylmethyl, furylmethyl) enhance steric bulk and modulate receptor binding. For example, FE@SNAP, a fluoroethylated MCHR1 antagonist, demonstrated potent receptor affinity in preclinical studies .
• Aminoalkyl vs. Aryl: Aminopropyl or aminomethyl substituents (e.g., CAS 90000-25-2) introduce sites for covalent conjugation or hydrogen bonding, whereas aryl groups (e.g., thienylmethyl) may enhance π-π stacking in biological targets .

Biological Activity

4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione is a compound of significant interest in medicinal chemistry due to its potential biological activities. This article explores its mechanisms of action, cytotoxic effects, and pharmacological applications based on recent research findings.

Chemical Structure and Properties

The compound features a thiomorpholine ring with a fluorinated ethyl group, which may influence its interaction with biological targets. Its structural formula can be represented as follows:

$$\text{C}_7\text{H}_8\text{F}\text{N}_1\text{O}_2\text{S}$$

Research indicates that compounds similar to 4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione often exert their biological effects through interactions with specific molecular targets, including enzymes and receptors involved in cancer progression and cell signaling pathways.

Key Mechanisms:

• Inhibition of Cell Cycle Progression : Studies have shown that related compounds can induce cell cycle arrest in the G2/M phase, leading to apoptosis in cancer cells .
• Modulation of Apoptotic Pathways : The compound may enhance the expression of pro-apoptotic genes while inhibiting anti-apoptotic factors, thus promoting programmed cell death in malignant cells .

Cytotoxicity Studies

Recent studies have evaluated the cytotoxic effects of 4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione against various cancer cell lines. The following table summarizes the IC50 values (the concentration required to inhibit cell growth by 50%) for this compound compared to standard chemotherapeutics:

Cell Line	IC50 (µM)	Reference Compound IC50 (µM)
HepG2 (liver cancer)	0.017	Staurosporine: 5.07
MCF-7 (breast cancer)	0.074	5-FU: 5.18

These results indicate that the compound exhibits potent cytotoxicity against liver and breast cancer cell lines, outperforming traditional chemotherapeutic agents.

Case Studies

• Hepatocellular Carcinoma : A study demonstrated that the compound significantly induced apoptosis in HepG2 cells through the activation of the p53 pathway and inhibition of the PI3K/AKT signaling pathway. Flow cytometric analysis confirmed G2/M phase arrest and increased levels of reactive oxygen species (ROS), suggesting oxidative stress as a mechanism for its cytotoxicity .
• Breast Cancer Cells : In MCF-7 cells, treatment with the compound resulted in significant G2/M arrest and apoptosis induction, characterized by morphological changes typical of mitotic catastrophe. Immunofluorescence assays indicated that it targets tubulin dynamics, disrupting microtubule formation .

Pharmacological Applications

The potential applications of 4-(2-Fluoroethyl)-1lambda6-thiomorpholine-1,1-dione extend beyond oncology. Its unique structure allows for exploration in various therapeutic areas:

• Anticancer Therapy : Given its potent cytotoxic effects, further development could lead to new treatments for resistant cancer types.
• Neuroprotection : Similar compounds have shown promise in neurodegenerative disorders by modulating apoptotic pathways and reducing inflammation through PDE10A inhibition .